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Compound of Interest

Compound Name: 1-Adamantanethiol

Cat. No.: B1212722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
solid 1-adamantanethiol. The information is compiled from various chemical suppliers and
databases, supplemented with detailed experimental protocols for the determination of these
properties. This document is intended to serve as a valuable resource for researchers utilizing
1-adamantanethiol in chemical synthesis, materials science, and drug development.

Core Physical Properties

1-Adamantanethiol is a white to off-white crystalline solid at room temperature.[1][2] Its rigid,
cage-like adamantane structure imparts unique physical and chemical characteristics. A
summary of its key physical properties is presented in the tables below.

Table 1: General and Computed Physical Properties of 1-
Adamantanethiol
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Property Value Source(s)

Molecular Formula C10H16S [31141[5]

Molecular Weight 168.30 g/mol [41[5]

CAS Number 34301-54-7 [3][4][5]

Appearance White to light yellow 2]
powder/crystal

Computed XLogP3 3.1 [4]

Computed pKa 11.05+0.20 [6]

Table 2: Experimentally Determined Physical Properties
of 1-Adamantanethiol

Property Value Source(s)
Melting Point 99-106 °C [5]
103-105 °C

Boiling Point 237.8 £ 9.0 °C (at 760 Torr) [6]

Solubility Profile

Quantitative experimental data on the solubility of 1-adamantanethiol in various organic
solvents is not readily available in the published literature. However, a qualitative assessment
can be made based on the "like dissolves like" principle and the known solubility of related
compounds.

The adamantane cage is highly nonpolar and lipophilic, while the thiol group introduces a
degree of polarity and the capacity for weak hydrogen bonding. This dual nature suggests that
1-adamantanethiol will exhibit good solubility in nonpolar organic solvents and moderate
solubility in polar aprotic solvents. Its solubility in polar protic solvents is expected to be lower.
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Table 3: Predicted Qualitative Solubility of 1-

Adamantanethiol
Solvent Class Example Solvents Predicted Solubility Rationale

The large, nonpolar
adamantane cage will
interact favorably with
) Hexane, Toluene,
Nonpolar Aprotic Good nonpolar solvents.
Chloroform _ _

Adamantane itself is
readily soluble in

these solvents.[7]

The polarity of the

thiol group will allow
] Acetone, ) ]
Polar Aprotic ) Moderate for some interaction
Dichloromethane ) )
with polar aprotic

solvents.

The bulky
adamantane group
may hinder solvation
by polar protic
solvents, despite the
potential for hydrogen
Polar Protic Methanol, Ethanol Poor to Moderate bonding with the thiol
group. Thiols
generally have lower
solubility in polar
solvents compared to

their alcohol analogs.

[8]

The hydrophobic
nature of the
adamantane structure
Aqueous Water Insoluble ) ) )
will dominate, leading
to very low solubility in

water.
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Crystal Structure

As of the date of this guide, a definitive, publicly available crystal structure for 1-
adamantanethiol has not been found in the Cambridge Crystallographic Data Centre (CCDC)
or other crystallographic databases. Therefore, detailed information on its crystal system,
space group, and unit cell dimensions cannot be provided at this time.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-adamantanethiol.

Table 4: Key Spectroscopic Data for 1-Adamantanethiol

Spectroscopy Key Features Source(s)
1H NMR Spectra available [9]
13C NMR Spectra available [9]

Transmission IR spectrum
available. Expect S-H

Infrared (IR) _ [°]
stretching band around 2550-

2600 cm~! (weak and sharp).

Raman Raman spectrum available. [9]

Electron ionization mass
Mass Spectrometry ] [3]
spectrum available.

Experimental Protocols

The following sections detail generalized experimental procedures for determining the key
physical properties of 1-adamantanethiol.

Melting Point Determination

The melting point of a solid is a key indicator of its purity. The following protocol describes the
capillary method.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 1-adamantanethiol is packed
into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

Heating: The sample is heated at a steady, slow rate (1-2 °C per minute) near the expected
melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the last solid particle melts (completion of melting) are recorded as
the melting point range.

Workflow for Melting Point Determination

Finely powder the
1-adamantanethiol sample.

'

Pack the sample into
a capillary tube (2-3 mm height).

'

Place the capillary tube in the
melting point apparatus.

'

Heat the sample slowly
(2-2 °C/min).

'

Record the temperature range
from onset to completion of melting.

Click to download full resolution via product page

Melting Point Determination Workflow
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Boiling Point Determination

Due to its high melting point, the boiling point of 1-adamantanethiol is determined under
vacuum or at atmospheric pressure with appropriate apparatus. The Thiele tube method is a
common laboratory technique.

Methodology:

Sample Preparation: A small amount of 1-adamantanethiol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed inside the test tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

o Heating: The side arm of the Thiele tube is gently heated, causing the bath liquid to circulate
and heat the sample.

o Observation: As the sample heats, a stream of bubbles will emerge from the inverted
capillary. The heat is then removed. The temperature at which the liquid just begins to enter
the capillary tube upon cooling is recorded as the boiling point.
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Workflow for Boiling Point Determination

Place 1-adamantanethiol in a
small test tube with an
inverted capillary tube.

i

Attach the assembly to a
thermometer and place in a Thiele tube.

'

Heat the Thiele tube to induce
a steady stream of bubbles.

'

Remove heat and allow to cool.

'

Record the temperature when the
liquid enters the capillary tube.

Click to download full resolution via product page

Boiling Point Determination Workflow

Solubility Determination (Isothermal Saturation Method)

This method is used to determine the quantitative solubility of a solid in a solvent at a specific
temperature.

Methodology:

o Sample Preparation: An excess amount of solid 1-adamantanethiol is added to a known
volume or mass of the desired solvent in a sealed container.

« Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure equilibrium is reached.
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e Separation: The saturated solution is carefully separated from the undissolved solid by
filtration or centrifugation.

e Quantification: A known aliquot of the saturated solution is taken, and the solvent is
evaporated to dryness. The mass of the remaining solid is determined gravimetrically.
Alternatively, the concentration of the solute in the saturated solution can be determined
using a suitable analytical technique such as HPLC or GC.

Workflow for Solubility Determination

Add excess 1-adamantanethiol to
a known amount of solvent.

l

Agitate at a constant
temperature to reach equilibrium.

l

Separate the saturated solution
from the undissolved solid.

l

Quantify the amount of
dissolved solid.

l

Calculate solubility (e.g., in g/100mL).

Click to download full resolution via product page

Solubility Determination Workflow

Spectroscopic Analysis
Methodology:
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e Sample Preparation: 5-10 mg of 1-adamantanethiol is dissolved in approximately 0.6 mL of
a suitable deuterated solvent (e.g., CDCIz) in an NMR tube. A small amount of
tetramethylsilane (TMS) is added as an internal reference.

e 1H NMR Acquisition: A standard *H NMR spectrum is acquired on a spectrometer (e.g., 400
MHz).

e 13C NMR Acquisition: A proton-decoupled 3C NMR spectrum is acquired. A sufficient number
of scans is necessary to obtain a good signal-to-noise ratio due to the low natural abundance
of 13C.

Methodology (KBr Pellet):

o Sample Preparation: A few milligrams of 1-adamantanethiol are finely ground with
anhydrous potassium bromide (KBr).

o Pellet Formation: The mixture is pressed into a thin, transparent pellet using a hydraulic
press.

o Spectrum Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer,
and the transmission spectrum is recorded.

Methodology:

o Sample Preparation: A small amount of the solid 1-adamantanethiol is placed in a glass
capillary tube or on a microscope slide.

e Spectrum Acquisition: The sample is illuminated with a monochromatic laser source, and the
scattered light is collected and analyzed by a Raman spectrometer.

Conclusion

This technical guide has summarized the key physical properties of solid 1-adamantanethiol
and provided detailed experimental protocols for their determination. While quantitative data for
some properties, such as solubility in various organic solvents and a definitive crystal structure,
are not currently available in the public domain, the information and methodologies presented
here provide a solid foundation for researchers working with this compound. Further
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experimental investigation is encouraged to fill these data gaps and enhance the collective
understanding of this important molecule's physicochemical behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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